Cas no 2361812-41-9 (N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide)

N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide is a specialized organic compound featuring a cyano-substituted trimethoxyphenyl group and a trifluoromethylcyclopropane carboxamide moiety. Its structural complexity confers unique physicochemical properties, including enhanced metabolic stability and lipophilicity, making it a promising candidate for pharmaceutical and agrochemical applications. The presence of electron-withdrawing trifluoromethyl and cyano groups improves binding affinity and selectivity in target interactions. The trimethoxyphenyl scaffold may contribute to improved solubility and bioavailability. This compound is particularly valuable in medicinal chemistry for the development of enzyme inhibitors or receptor modulators due to its sterically constrained cyclopropane ring and functional group diversity.
N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide structure
2361812-41-9 structure
Product Name:N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide
CAS No:2361812-41-9
MF:C16H17F3N2O4
MW:358.312394857407
CID:6316622
PubChem ID:138997013
Update Time:2025-11-01

N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide
    • EN300-26685601
    • Z1561950986
    • 2361812-41-9
    • Inchi: 1S/C16H17F3N2O4/c1-23-11-6-9(7-12(24-2)13(11)25-3)10(8-20)21-14(22)15(4-5-15)16(17,18)19/h6-7,10H,4-5H2,1-3H3,(H,21,22)
    • InChI Key: YPOURMXXPAMCFK-UHFFFAOYSA-N
    • SMILES: FC(C1(C(NC(C#N)C2C=C(C(=C(C=2)OC)OC)OC)=O)CC1)(F)F

Computed Properties

  • Exact Mass: 358.11404151g/mol
  • Monoisotopic Mass: 358.11404151g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 527
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 80.6Ų

N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26685601-0.05g
N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide
2361812-41-9 95.0%
0.05g
$212.0 2025-03-20

N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide Related Literature

Additional information on N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide

Comprehensive Overview of N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide (CAS No. 2361812-41-9)

The compound N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide (CAS No. 2361812-41-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This article delves into the chemical properties, synthesis, and emerging trends surrounding this compound, while addressing common queries from researchers and industry professionals.

One of the most striking aspects of N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide is its intricate molecular architecture. The presence of a cyano group adjacent to a trimethoxyphenyl moiety, combined with a trifluoromethylcyclopropane carboxamide backbone, creates a versatile scaffold for drug discovery. Researchers have particularly focused on how these functional groups influence the compound's bioavailability and binding affinity to biological targets.

Recent discussions in scientific forums have highlighted the growing interest in CAS 2361812-41-9 as a potential building block for kinase inhibitors. With the pharmaceutical industry's increasing focus on targeted therapies, molecules containing both trifluoromethyl and cyclopropane moieties are being extensively studied for their ability to modulate protein-protein interactions. This aligns with current searches for "novel trifluoromethyl compounds in drug development" and "cyclopropane derivatives as pharmaceutical intermediates."

The synthetic pathway for N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide typically involves multi-step organic reactions, with particular emphasis on the formation of the key cyano(3,4,5-trimethoxyphenyl)methyl segment. Modern synthetic approaches often employ transition metal catalysis to achieve higher yields and better stereoselectivity, addressing the common challenge of "efficient synthesis of complex carboxamides" that many researchers encounter.

From an analytical perspective, characterization of CAS 2361812-41-9 requires advanced techniques such as NMR spectroscopy (particularly 19F NMR for the trifluoromethyl group), mass spectrometry, and X-ray crystallography. These methods help confirm the structural integrity of the compound, especially the spatial arrangement around the cyclopropane ring, which is crucial for understanding its potential biological activity.

In the context of green chemistry initiatives, there's growing discussion about developing more sustainable routes to produce N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide. This responds to frequent searches about "environmentally friendly synthesis of fluorinated compounds" and reflects the chemical industry's shift toward reducing hazardous byproducts during manufacturing processes.

The physicochemical properties of CAS 2361812-41-9, including its solubility profile and stability under various conditions, make it particularly interesting for formulation scientists. The trimethoxyphenyl component contributes to improved lipophilicity, while the trifluoromethyl group enhances metabolic stability - features that are frequently searched in relation to "optimizing drug-like properties of lead compounds."

Emerging research suggests potential applications of N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide beyond pharmaceuticals. Some studies are exploring its use in material science, particularly in the development of specialty polymers with unique electronic properties. This multidisciplinary potential answers the growing interest in "multifunctional organic compounds for advanced materials."

Quality control aspects of CAS 2361812-41-9 are another area of focus, with analytical methods needing to detect and quantify potential impurities at low levels. This is particularly important given the compound's complex structure and the pharmaceutical industry's stringent regulatory requirements, addressing common concerns about "analytical method validation for novel organic compounds."

As research into N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide continues to evolve, computational chemistry approaches are playing an increasingly important role. Molecular docking studies and QSAR analyses help predict the compound's interactions with biological targets, responding to the surge in searches for "in silico prediction of compound activity."

The patent landscape surrounding CAS 2361812-41-9 and related compounds has become increasingly active, with several applications filed in recent years covering various synthetic methods and potential uses. This intellectual property activity reflects the compound's perceived value in industrial applications and answers frequent queries about "patent status of novel chemical entities."

Looking forward, the scientific community anticipates more detailed studies on the biological activity profile of N-[cyano(3,4,5-trimethoxyphenyl)methyl]-1-(trifluoromethyl)cyclopropane-1-carboxamide, particularly its selectivity and potential therapeutic indications. These future directions align with current research trends and address persistent questions about "promising chemical scaffolds for new drug development."

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.